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Compound of Interest

Compound Name: ethyl oxalyl monochloride

Cat. No.: B048316

Abstract

Ethyl oxalyl monochloride (CAS: 4755-77-5), also known as ethyl chloroglyoxylate, is a
highly reactive and versatile bifunctional reagent extensively used in organic synthesis.[1][2] Its
structure, featuring an ester and an acyl chloride separated by a carbonyl group, makes it an
exceptional building block for introducing the a-keto ester moiety, a key functional group in
numerous pharmaceuticals, agrochemicals, and other fine chemicals.[3][4] This application
note provides a comprehensive guide for researchers, covering the critical aspects of handling,
experimental design, and execution of reactions involving this powerful reagent. We delve into
the causality behind protocol choices for cornerstone reactions such as Friedel-Crafts acylation
and reactions with organometallics, offering detailed, field-proven protocols and troubleshooting
advice.

Reagent Profile and Critical Safety Protocols

Ethyl oxalyl monochloride is a colorless to yellow liquid that is highly sensitive to moisture.[1]
[2][5] Its high reactivity is a double-edged sword, offering broad synthetic utility while
demanding stringent handling and safety protocols. The reagent reacts violently with water and
IS corrosive, causing severe skin burns and eye damage.[6][7] It is also a lachrymator, meaning
it irritates the eyes and causes tears.[8]

Incompatible Materials

Due to its reactivity, ethyl oxalyl monochloride must be stored and handled away from:
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Water and moisture[2][6]

Bases (e.g., amines, hydroxides)[6]

Alcohols[6]

Strong oxidizing agents[6]

Metals (can cause decomposition)[6]

Essential Personal Protective Equipment (PPE) and
Handling

All manipulations must be conducted within a certified chemical fume hood.

Eye Protection: Wear chemical safety goggles and a full-face shield.[8]

» Skin Protection: Use heavy-duty chemical-resistant gloves (e.g., butyl rubber or a suitable
laminate). A flame-resistant lab coat and appropriate protective clothing are mandatory.[8]

 Inert Atmosphere: Due to its moisture sensitivity, all reactions should be performed under an
inert atmosphere (e.g., dry nitrogen or argon) using oven-dried glassware and anhydrous
solvents.[6][7]

o Dispensing: Use spark-proof tools and ensure proper grounding of equipment to prevent
static discharge, as the reagent is flammable.[6][8] Dispense the liquid using a syringe or
cannula technique to minimize atmospheric exposure.

Storage and Emergency Procedures

o Storage: Store in a tightly sealed container in a cool, dry, well-ventilated, and designated
flammables area, preferably under an inert atmosphere.[2][6][8]

o Spills: In case of a spill, absorb with an inert material like vermiculite or dry sand.[8] DO NOT
USE WATER.

o First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for
at least 15 minutes and seek immediate medical attention.[8][9] If inhaled, move to fresh air

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cymitquimica.com/cas/4755-77-5/
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96784.pdf
https://pim-resources.coleparmer.com/sds/96784.pdf
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96784.pdf
https://cymitquimica.com/cas/4755-77-5/
https://www.fishersci.com/store/msds?partNumber=AC118780250&productDescription=ETHYL+OXALYL+CHLORIDE%2C+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96784.pdf
https://pim-resources.coleparmer.com/sds/96784.pdf
https://pim-resources.coleparmer.com/sds/96784.pdf
https://wap.guidechem.com/msds/4755-77-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

immediately.[8]

Safety and Physical

Properties Value Reference
Molecular Formula CsHsCIOs [1]
Molecular Weight 136.53 g/mol [1]
Appearance Colorless to yellow liquid [1]

Boiling Point 135°C [1]

Density 1.222 g/mL at 25 °C [1][5]

Flash Point 41 °C (105.8 °F) [51[8]

GHS Hazard Statements H226, H314 [10]

Core Synthetic Applications: Mechanisms and
Protocols

The utility of ethyl oxalyl monochloride stems from the electrophilicity of its acyl chloride
carbon, enabling a range of transformations.

Friedel-Crafts Acylation for Aryl Glyoxylates

The Friedel-Crafts acylation is a classic and powerful method for forming carbon-carbon bonds
by attaching an acyl group to an aromatic ring.[11] Using ethyl oxalyl monochloride, this
reaction provides direct access to aryl a-keto esters, which are valuable synthetic
intermediates.[11]

Causality of Experimental Design: The reaction requires a strong Lewis acid, typically
aluminum chloride (AICIs), to activate the acyl chloride. This generates a highly electrophilic
acylium ion.[11][12] Unlike many catalytic processes, a stoichiometric amount of the Lewis acid
is necessary. This is because the product, an aryl ketone, is a Lewis base that forms a stable
complex with AICIs, effectively sequestering the catalyst.[13] The reaction is typically run at low
temperatures initially to control the exothermic reaction between the acyl chloride and the
Lewis acid, then allowed to warm to drive the reaction to completion. Anhydrous conditions are
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paramount, as water would violently decompose both the acyl chloride and the Lewis acid
catalyst.

Diagram: Friedel-Crafts Acylation Workflow
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Workflow for Friedel-Crafts Acylation

Preparation (Inert Atmosphere)

1. Add anhydrous solvent (e.g., DCM)
and Lewis Acid (AICIs) to oven-dried flask.

Ensure full dissolution

Reaction Execution

2. Cool flask to 0 °C
(ice bath).

;

3. Add aromatic substrate.

Maintain 0 °C

4. Add Ethyl Oxalyl Monochloride
dropwise via syringe.

Exothermic control

5. Allow to warm to room temperature
and stir until completion (monitor by TLC/GC).

Decompose AICIs complex

Workup and Purification

6. Slowly pour reaction mixture
onto crushed ice/aq. HCI.

i

7. Extract with organic solvent.

i

8. Wash combined organic layers
(H20, brine), dry (Na2S0a).

i

9. Concentrate and purify
(column chromatography/distillation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Topic: Experimental Setup for Reactions Involving Ethyl
Oxalyl Monochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048316#experimental-setup-for-reactions-involving-
ethyl-oxalyl-monochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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